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Introduction

Fumagillin B is a potent anti-angiogenic agent that has garnered significant interest in cancer
research and other fields where inhibition of new blood vessel formation is a therapeutic goal.
[1][2] Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical
process in tumor growth and metastasis.[1] Human Umbilical Vein Endothelial Cells (HUVECS)
are a widely used in vitro model to study angiogenesis. The HUVEC tube formation assay, in
particular, allows for the quantitative assessment of the ability of endothelial cells to form
capillary-like structures, mimicking a key step in angiogenesis.

Fumagillin B exerts its anti-angiogenic effects through the irreversible inhibition of Methionine
Aminopeptidase 2 (MetAP2), a metalloprotease crucial for the post-translational processing of
certain proteins in endothelial cells.[1][3] This inhibition leads to the arrest of the cell cycle in
the G1 phase, thereby preventing the proliferation and migration of endothelial cells necessary
for tube formation.[4] Specifically, the inhibition of MetAP2 by Fumagillin B leads to the
activation of the p53 tumor suppressor pathway, resulting in an upregulation of the cyclin-
dependent kinase inhibitor p21, which in turn halts cell cycle progression.[5][6]

These application notes provide a detailed protocol for utilizing Fumagillin B in a HUVEC tube
formation assay to assess its anti-angiogenic properties.
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Data Presentation

The following table summarizes the quantitative effects of a Fumagillin B derivative (BL6),
which acts as a MetAP2 inhibitor, on HUVEC tube formation. The data demonstrates a dose-
dependent inhibition of tube length, a key parameter in assessing angiogenesis in vitro.[7]

Treatment Concentration  Average Tube Standard Percentage
Group (uM) Length (pm) Deviation (um) Inhibition (%)
Vehicle Control
- 450 25 0
(DMSO)
BL6 20 315 20 30
BL6 50 180 15 60
BL6 100 90 10 80

Experimental Protocols
HUVEC Tube Formation Assay with Fumagillin B
Treatment

This protocol details the methodology for assessing the anti-angiogenic effects of Fumagillin B
using a HUVEC tube formation assay on a basement membrane matrix, such as Matrigel®.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECS)

Endothelial Cell Growth Medium (EGM-2)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA solution

Phosphate-Buffered Saline (PBS), sterile
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e Basement Membrane Matrix (e.g., Matrigel®), growth factor reduced

e Fumagillin B (or its analog, e.g., TNP-470)

e Dimethyl Sulfoxide (DMSO)

o 24-well tissue culture plates

» Pipettes and sterile tips

¢ Incubator (37°C, 5% CO2)

 Inverted microscope with a camera

Image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin)

Procedure:

e Cell Culture: Culture HUVECs in EGM-2 supplemented with FBS and penicillin-streptomycin
in a T-75 flask at 37°C and 5% CO2. Cells should be used between passages 3 and 6.

e Preparation of Basement Membrane Matrix Plates:

[¢]

Thaw the basement membrane matrix overnight at 4°C.

[¢]

Using pre-chilled pipette tips, add 250-300 pL of the matrix to each well of a pre-chilled 24-
well plate.

[e]

Ensure the entire surface of the well is evenly coated.

[e]

Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

e Preparation of Fumagillin B Solutions:

o Prepare a stock solution of Fumagillin B in DMSO.

o On the day of the experiment, prepare serial dilutions of Fumagillin B in EGM-2 to achieve
the desired final concentrations. A vehicle control containing the same concentration of
DMSO as the highest Fumagillin B concentration should also be prepared.
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e Cell Seeding and Treatment:

o

Harvest HUVECs using Trypsin-EDTA when they reach 80-90% confluency.

[¢]

Resuspend the cells in EGM-2 and perform a cell count.

[¢]

Dilute the cell suspension to a final concentration of 1-2 x 10”5 cells/mL.

[e]

Add the desired volume of the Fumagillin B working solutions to the cell suspension to
achieve the final treatment concentrations.

[e]

Gently add 500 pL of the cell suspension containing the respective treatments to each well
of the solidified basement membrane matrix plate.

 Incubation: Incubate the plate at 37°C and 5% CO2 for 6-18 hours. The optimal incubation
time should be determined empirically, as it can vary depending on the cell batch and matrix
lot.

e Image Acquisition:
o After the incubation period, visualize the tube formation using an inverted microscope.

o Capture images from at least three to five random fields per well at 4x or 10x
magnification.

e Data Analysis:
o Quantify the extent of tube formation using image analysis software.
o Commonly measured parameters include:
» Total tube length: The sum of the lengths of all tubes in the field of view.
» Number of branch points: The number of points where three or more tubes intersect.
= Number of loops: The number of enclosed areas formed by the tubes.

o Calculate the average and standard deviation for each treatment group.
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o Express the results as a percentage of the vehicle control.

Mandatory Visualizations

Experimental Workflow for HUVEC Tube Formation Assay
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Caption: Workflow of the HUVEC tube formation assay with Fumagillin B.

Fumagillin B Signaling Pathway in Endothelial Cells

Fumagillin B

Inactivates

MetAP2

I
|
: Leads to

Y

p53 Activation

Induces

p21 (CDK Inhibitor)
Upregulation

Causes

G1 Cell Cycle Arrest

Inhibition of Endothelial

Cell Proliferation & Migration

Inhibition of Angiogenesis
(Tube Formation)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15392558?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15392558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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